Cas no 1087792-31-1 (5-chloro-4-nitro-1,3-benzothiazole)

5-Chloro-4-nitro-1,3-benzothiazole is a heterocyclic compound featuring a benzothiazole core substituted with chloro and nitro functional groups at the 5- and 4-positions, respectively. This structure imparts reactivity suitable for use as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and dyes. The electron-withdrawing nitro group enhances electrophilic character, facilitating nucleophilic substitution reactions, while the chloro group offers additional sites for functionalization. Its well-defined crystalline form ensures consistent purity, making it a reliable building block for complex molecular architectures. The compound’s stability under standard storage conditions further supports its utility in research and industrial applications.

5-chloro-4-nitro-1,3-benzothiazole structure

1087792-31-1 structure

Product Name:5-chloro-4-nitro-1,3-benzothiazole

CAS No:1087792-31-1

MF:C₇H₃ClN₂O₂S

MW:214.628918886185

CID:4570778

Update Time:2025-11-02

5-chloro-4-nitro-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

- Benzothiazole, 5-chloro-4-nitro-
- 5-chloro-4-nitro-1,3-benzothiazole
- Inchi： 1S/C7H3ClN2O2S/c8-4-1-2-5-6(9-3-13-5)7(4)10(11)12/h1-3H
- InChI Key： JCWDUKKVPUULOU-UHFFFAOYSA-N
- SMILES： S1C2=CC=C(Cl)C([N+]([O-])=O)=C2N=C1

5-chloro-4-nitro-1,3-benzothiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM468785-250mg	5-chloro-4-nitro-1,3-benzothiazole	1087792-31-1	95%+	250mg	$115	2023-11-25
Chemenu	CM468785-500mg	5-chloro-4-nitro-1,3-benzothiazole	1087792-31-1	95%+	500mg	$193	2023-11-25
Chemenu	CM468785-1g	5-chloro-4-nitro-1,3-benzothiazole	1087792-31-1	95%+	1g	$266	2023-11-25
Enamine	EN300-37383-0.05g	5-chloro-4-nitro-1,3-benzothiazole	1087792-31-1	95.0%	0.05g	$52.0	2025-02-20
Enamine	EN300-37383-0.1g	5-chloro-4-nitro-1,3-benzothiazole	1087792-31-1	95.0%	0.1g	$78.0	2025-02-20
Enamine	EN300-37383-0.25g	5-chloro-4-nitro-1,3-benzothiazole	1087792-31-1	95.0%	0.25g	$111.0	2025-02-20
Enamine	EN300-37383-0.5g	5-chloro-4-nitro-1,3-benzothiazole	1087792-31-1	95.0%	0.5g	$175.0	2025-02-20
Enamine	EN300-37383-1.0g	5-chloro-4-nitro-1,3-benzothiazole	1087792-31-1	95.0%	1.0g	$225.0	2025-02-20
Enamine	EN300-37383-2.5g	5-chloro-4-nitro-1,3-benzothiazole	1087792-31-1	95.0%	2.5g	$440.0	2025-02-20
Enamine	EN300-37383-5.0g	5-chloro-4-nitro-1,3-benzothiazole	1087792-31-1	95.0%	5.0g	$650.0	2025-02-20

5-chloro-4-nitro-1,3-benzothiazole Related Literature

1. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
2. Evolution of important glucosinolates in three common Brassica vegetables during their processing into vegetable powder and in vitro gastric digestion

Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
3. Emerging investigator series: bacteriophages as nano engineering tools for quality monitoring and pathogen detection in water and wastewater

Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
4. Excited-state proton-coupled electron transfer within ion pairs†

Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
5. Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices

Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738

Additional information on 5-chloro-4-nitro-1,3-benzothiazole

5-Chloro-4-nitro-1,3-benzothiazole (CAS No. 1087792-31-1): A Versatile Heterocyclic Compound in Modern Research

The 5-chloro-4-nitro-1,3-benzothiazole (CAS No. 1087792-31-1) is a highly functionalized heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. Its unique molecular structure, combining a benzothiazole core with chloro and nitro substituents, makes it a valuable intermediate for synthesizing bioactive molecules and advanced materials. Researchers frequently search for "5-chloro-4-nitro-1,3-benzothiazole synthesis" or "benzothiazole derivatives applications," reflecting its relevance in drug discovery and organic electronics.

Recent studies highlight the role of 5-chloro-4-nitro-1,3-benzothiazole in developing antimicrobial agents and fluorescent probes. Its nitro group facilitates redox reactions, while the chloro substituent offers a reactive site for further modifications. This aligns with trending topics like "antibiotic resistance solutions" and "bioimaging tools," where researchers explore novel compounds to address global health challenges. The compound’s electron-withdrawing properties also make it a candidate for organic semiconductors, a hot topic in renewable energy research.

From a synthetic perspective, CAS 1087792-31-1 is often prepared via nitration of 5-chloro-1,3-benzothiazole, followed by purification. Laboratories optimizing "green chemistry protocols" for such reactions prioritize solvent efficiency and yield improvement—keywords like "eco-friendly nitration methods" are increasingly searched. The compound’s stability under various conditions (pH, temperature) further supports its utility in industrial applications.

In drug design, 5-chloro-4-nitro-1,3-benzothiazole serves as a scaffold for kinase inhibitors and anti-inflammatory drugs. Its ability to modulate protein-protein interactions resonates with searches for "targeted cancer therapies." Meanwhile, material scientists investigate its photophysical properties for OLEDs and sensors, linking to queries like "organic electronics advancements."

Quality control of CAS 1087792-31-1 involves HPLC and NMR analyses, ensuring purity for sensitive applications. Suppliers emphasizing "high-purity benzothiazole derivatives" cater to labs requiring reproducible results. As interdisciplinary research grows, this compound bridges gaps between chemistry, biology, and engineering—making it a staple in innovation pipelines.